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Compound of Interest

Compound Name: Propylcyclohexane

Cat. No.: B167486 Get Quote

For researchers and professionals in drug development, the safe handling of chemical

reagents is paramount. This guide provides essential safety and logistical information for the

use of Propylcyclohexane, a flammable liquid requiring careful management in the laboratory.

Adherence to these procedures is critical for minimizing risks and ensuring a safe research

environment.

Essential Safety Information
Propylcyclohexane is a flammable liquid and vapor that may be fatal if swallowed and enters

airways.[1] It is crucial to handle this chemical with appropriate personal protective equipment

and in a well-ventilated area.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative safety data for

Propylcyclohexane. This information is critical for assessing risks and planning experimental

and disposal procedures.
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Property Value Source

CAS Number 1678-92-8 [2][3][4]

Molecular Formula C₉H₁₈ [2][5]

Molecular Weight 126.24 g/mol [2][5]

Appearance Clear, colorless liquid [2]

Boiling Point 155 °C (lit.) [2]

Melting Point -95 °C [2]

Flash Point 35 °C (95 °F) - closed cup

Density 0.793 g/mL at 25 °C (lit.) [2]

Vapor Pressure 8.7 mmHg (37.7 °C)

Autoignition Temperature 248 °C (478 °F) [2]

GHS Classification Flammable Liquid, Category 3 [5]

Personal Protective Equipment (PPE)
To mitigate the risks associated with handling Propylcyclohexane, the following personal

protective equipment is mandatory.

Recommended PPE for Handling Propylcyclohexane
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Equipment Specification Rationale

Eye Protection
Safety goggles or a face

shield.

Protects against splashes that

could cause eye irritation.[1]

Hand Protection Impervious gloves.
Prevents skin contact and

potential irritation.[1]

Respiratory Protection

Half or full facepiece respirator

with appropriate cartridges, or

a self-contained breathing

apparatus (SCBA).

Required when ventilation is

inadequate or for spill

response to prevent inhalation

of vapors.[1]

Body Protection
Impervious protective clothing

and boots.
Minimizes skin exposure.[1]

Operational Plan for Handling Propylcyclohexane
A systematic approach to handling Propylcyclohexane is essential to ensure safety. The

following step-by-step plan should be followed.

Pre-Operational Checks
Verify Ventilation: Ensure the work area is well-ventilated, preferably within a chemical fume

hood.[1]

Inspect PPE: Check all personal protective equipment for integrity and proper fit.

Locate Safety Equipment: Confirm the location and functionality of the nearest safety shower

and eye bath.[1]

Prepare for Spills: Have an appropriate spill kit with absorbent materials readily available.

Handling Procedure
Grounding: Take measures to prevent the buildup of electrostatic charge. Use explosion-

proof equipment.[1]

Dispensing: Use a closed system where possible to minimize vapor generation.[1]
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Avoid Inhalation and Contact: Do not breathe vapors or mist. Avoid contact with skin, eyes,

and clothing.[1]

No Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. No

smoking in the handling area.[1]

Post-Handling
Secure Container: Tightly close the Propylcyclohexane container.[1]

Clean Work Area: Decontaminate the work surface.

Wash Hands: Thoroughly wash hands and face after handling.[1]

Store Properly: Store the container in a cool, dark, and well-ventilated place, away from

incompatible materials such as oxidizing agents.[1]

Disposal Plan for Propylcyclohexane
Proper disposal of Propylcyclohexane and its waste is crucial to protect the environment and

comply with regulations.

Waste Collection and Storage
Segregate Waste: Collect all waste containing Propylcyclohexane, including unused

product and contaminated materials (e.g., absorbent pads, gloves), in a designated, properly

labeled, and sealed container.

Labeling: Clearly label the waste container with "Propylcyclohexane Waste" and all relevant

hazard symbols (flammable).

Storage: Store the waste container in a designated, well-ventilated area for flammable liquid

waste, away from ignition sources.

Disposal Procedure
Professional Disposal: Arrange for the collection and disposal of the chemical waste through

a licensed and approved waste disposal company.[6]
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Provide Information: Furnish the waste disposal company with the Safety Data Sheet (SDS)

for Propylcyclohexane to ensure they have all the necessary information for safe handling

and disposal.[6]

Regulatory Compliance: Observe all federal, state, and local regulations when disposing of

the substance.[1] Do not dispose of this chemical into drains or the environment.[6]

Experimental Workflow and Safety
The following diagram illustrates the logical flow of operations when working with

Propylcyclohexane, emphasizing the integration of safety measures at each stage.
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Propylcyclohexane Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of Propylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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